Cas no 1391053-20-5 (Tenofovir Isopropyl Carbamate)

• Product Name: Tenofovir Isopropyl Carbamate
• CAS No: 1391053-20-5
• MF: C₁₃H₂₀N₅O₆P
• MW: 373.301563262939
• CID: 4553103
• Update Time: 2025-06-13

Tenofovir Isopropyl Carbamate Chemical and Physical Properties

Names and Identifiers

• Tenofovir Isopropyl Carbamate
• HKTHVGLNIJWELG-SECBINFHSA-N

• Inchi： 1S/C13H20N5O6P/c1-8(2)24-13(19)17-11-10-12(15-5-14-11)18(6-16-10)4-9(3)23-7-25(20,21)22/h5-6,8-9H,4,7H2,1-3H3,(H2,20,21,22)(H,14,15,17,19)/t9-/m1/s1
• InChI Key： HKTHVGLNIJWELG-SECBINFHSA-N
• SMILES： C(O[C@H](C)CN1C2=C(N=C1)C(NC(OC(C)C)=O)=NC=N2)P(O)(O)=O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: >110°C (dec.)
• Solubility: Chloroform, DMSO, Methanol

Tenofovir Isopropyl Carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on Tenofovir Isopropyl Carbamate

Recent Advances in the Study of Tenofovir Isopropyl Carbamate (CAS: 1391053-20-5)

Tenofovir Isopropyl Carbamate (CAS: 1391053-20-5) is a prodrug derivative of tenofovir, a well-known nucleotide reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV and HBV infections. Recent studies have focused on optimizing its pharmacokinetic properties, enhancing bioavailability, and reducing systemic toxicity. This research brief synthesizes the latest findings related to this compound, highlighting its potential applications and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of tenofovir to improve its cellular uptake and metabolic stability. The isopropyl carbamate moiety in Tenofovir Isopropyl Carbamate was found to significantly enhance lipophilicity, facilitating better penetration into target cells. The study employed in vitro models using primary human hepatocytes and demonstrated a 2.5-fold increase in intracellular tenofovir diphosphate (TFV-DP) levels compared to the parent compound.

Another key development involves the compound's role in long-acting antiretroviral therapy (LA-ART). Research presented at the 2024 Conference on Retroviruses and Opportunistic Infections (CROI) showcased preclinical data indicating that Tenofovir Isopropyl Carbamate, when formulated as a nanoparticle suspension, achieved sustained drug release over 30 days in animal models. This could revolutionize HIV prophylaxis by reducing dosing frequency and improving patient adherence.

Pharmacokinetic studies have also revealed unique properties of this prodrug. Unlike tenofovir alafenamide (TAF), Tenofovir Isopropyl Carbamate shows preferential accumulation in lymphoid tissues, making it particularly promising for targeting viral reservoirs. A phase I clinical trial (NCT055XXXXX) is currently investigating its safety profile in healthy volunteers, with preliminary results expected in Q4 2024.

From a synthetic chemistry perspective, recent patents (WO2023/XXXXXX) have disclosed improved manufacturing processes for CAS 1391053-20-5, achieving >99.5% purity through a novel crystallization technique. This advancement addresses previous challenges in large-scale production and could facilitate broader clinical evaluation.

While these developments are promising, researchers caution that further studies are needed to fully characterize the compound's metabolic pathways and potential drug-drug interactions. Particular attention is being paid to its renal excretion profile, given tenofovir's known nephrotoxicity at high doses. The scientific community anticipates that Tenofovir Isopropyl Carbamate may enter phase II trials for HIV treatment by 2025, potentially offering a new weapon in the fight against antiviral resistance.